Cas no 1806805-79-7 (3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806805-79-7
• MF: C₆H₃Br₂F₂NO
• MW: 302.898926973343
• CID: 4918282
• Update Time: 2025-10-29

3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C6H3Br2F2NO/c7-2-1-3(12)5(8)11-4(2)6(9)10/h1,6,12H
• InChI Key： UJOCVIKKLRLZHI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(N=C1C(F)F)Br)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1

Additional information on 3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine

Recent Advances in the Study of 3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine (CAS: 1806805-79-7)

3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine (CAS: 1806805-79-7) is a halogenated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features—including bromine substituents and a difluoromethyl group—has shown promising potential in various applications, ranging from drug discovery to agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a compound of considerable interest to researchers.

One of the key areas of research involving 3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine is its role as a building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel kinase inhibitors. The bromine atoms at the 3 and 6 positions, along with the difluoromethyl group, were found to enhance the binding affinity of the resulting inhibitors to their target proteins, thereby improving their efficacy. This finding underscores the compound's potential in the design of next-generation therapeutics for diseases such as cancer and inflammatory disorders.

In addition to its applications in drug discovery, 3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

Another noteworthy aspect of 3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine is its role in agrochemical research. A 2023 study in Pest Management Science highlighted its efficacy as a precursor for the synthesis of herbicides and fungicides. The compound's halogenated structure was found to enhance its stability and bioavailability, making it a valuable candidate for the development of environmentally friendly agrochemicals. This aligns with the growing demand for sustainable solutions in agriculture.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine. Recent efforts have focused on improving its synthetic routes to increase yield and reduce costs. A 2024 publication in Organic Process Research & Development detailed a novel catalytic method that significantly improved the efficiency of its production, paving the way for broader applications in both pharmaceutical and agrochemical industries.

In conclusion, 3,6-Dibromo-2-(difluoromethyl)-5-hydroxypyridine (CAS: 1806805-79-7) represents a versatile and highly functionalized compound with significant potential across multiple domains. Its unique structural attributes and demonstrated biological activities make it a compelling subject for ongoing research. Future studies are expected to further explore its mechanistic insights and expand its applications, solidifying its role as a key player in chemical biology and medicinal chemistry.